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Compound of Interest

Compound Name: Gatifloxacin-d4

Cat. No.: B563244 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential procedural guidance for the safe and compliant disposal of

Gatifloxacin-d4, a labeled fluoroquinolone antibiotic intended for research use. Adherence to

these procedures is critical for ensuring laboratory safety, protecting the environment, and

maintaining regulatory compliance.

Waste Characterization and Regulatory Framework
Gatifloxacin-d4 is not specifically listed as a P- or U-listed hazardous waste under the

Resource Conservation and Recovery Act (RCRA).[1][2][3] However, it is considered a

hazardous substance by the Occupational Safety and Health Administration (OSHA) due to its

potential for harm if ingested, inhaled, or in contact with skin. Therefore, it must be managed as

a non-RCRA hazardous pharmaceutical waste. The primary goal is to prevent its release into

the environment, particularly into water systems, where it can have ecotoxic effects.

The Environmental Protection Agency (EPA) regulations, specifically Subpart P of 40 CFR Part

266, prohibit the sewering (disposal down the drain) of hazardous pharmaceutical waste by

healthcare facilities.[4][5] While research laboratories may not be explicitly covered under this

rule, it represents the current best practice and regulatory trend for preventing water

contamination.
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Personal Protective Equipment (PPE) and Safety
Precautions
Before handling Gatifloxacin-d4 waste, ensure the following PPE is worn:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: To protect from skin contact.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is recommended.

Work in a well-ventilated area, preferably within a chemical fume hood, when handling the

powdered form of Gatifloxacin-d4.

Step-by-Step Disposal Procedure for Gatifloxacin-d4
Waste
This procedure applies to unused or expired Gatifloxacin-d4, as well as contaminated

materials such as pipette tips, weigh boats, and wipes.

Step 1: Segregate the Waste at the Point of Generation

Immediately upon generation, place all Gatifloxacin-d4 waste into a designated, compatible

waste container.

Do not mix Gatifloxacin-d4 waste with other waste streams such as regular trash, sharps,

or biological waste.

Do not dispose of Gatifloxacin-d4 down the drain.

Step 2: Select and Label the Waste Container

Use a sealable, leak-proof container made of a material compatible with chemical waste

(e.g., a high-density polyethylene (HDPE) container).
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The container must be clearly labeled as "Hazardous Waste - For Incineration" and should

also include:

The name of the chemical: "Gatifloxacin-d4"

The date the first waste was added.

The specific hazards (e.g., "Toxic," "Handle with Caution").

Your institution's Environmental Health and Safety (EHS) department may provide specific

pre-printed labels.

Step 3: Accumulate Waste Safely

Keep the waste container securely closed at all times, except when adding waste.

Store the container in a designated satellite accumulation area within the laboratory. This

area should be away from general traffic and incompatible materials.

Ensure secondary containment (such as a larger, chemically resistant bin) is used to prevent

spills.

Step 4: Dispose of Empty Containers

A container that held Gatifloxacin-d4 is considered "RCRA empty" when all contents have

been removed by normal means (e.g., scraping, pouring).

To be disposed of as non-hazardous waste, the empty container should be triple-rinsed with

a suitable solvent (e.g., water or as recommended by your EHS department).

The rinsate from this process must be collected and disposed of as Gatifloxacin-d4
chemical waste.

After rinsing, deface or remove the original label and dispose of the container in the

appropriate recycling or general waste stream, as per your institution's policy.

Step 5: Arrange for Final Disposal
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Once the waste container is full or has reached the accumulation time limit set by your

institution, contact your EHS department to arrange for a waste pickup.

The preferred and most environmentally sound method for disposing of non-RCRA

pharmaceutical waste is incineration by a licensed hazardous waste disposal company. This

method ensures the complete destruction of the active pharmaceutical ingredient.

Spill Management
In the event of a Gatifloxacin-d4 spill:

Alert personnel in the immediate area.

Wear appropriate PPE before starting cleanup.

For small powder spills: Gently cover the spill with absorbent paper towels to avoid raising

dust. Dampen the towels slightly with water and carefully wipe up the material.

For liquid spills: Cover with an inert absorbent material (e.g., vermiculite, sand, or a chemical

spill pillow).

Collect all cleanup materials and place them in the designated Gatifloxacin-d4 waste

container.

Clean the spill area with a suitable detergent and water.

Report the spill to your laboratory supervisor and EHS department.

Quantitative Data Summary
No specific quantitative limits for the disposal of Gatifloxacin-d4 were identified in the search

results. Disposal procedures are based on the hazardous nature of the compound rather than a

specific concentration threshold. The key quantitative constraint is the maximum accumulation

volume for hazardous waste in a satellite accumulation area, which is typically 55 gallons, or 1

quart for acutely toxic materials, as per institutional and federal guidelines.
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Parameter Guideline Source

Maximum Accumulation

Volume
55 gallons of hazardous waste

University of Pennsylvania

EHRS

Maximum Acutely Toxic Waste 1 quart (liquid) or 1 kg (solid)
University of Pennsylvania

EHRS

Sewering/Drain Disposal
Prohibited for hazardous

pharmaceuticals
EPA Subpart P

Preferred Disposal Method Incineration
TriHaz Solutions, US Bio-

Clean

Gatifloxacin-d4 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Gatifloxacin-d4 waste in a laboratory setting.
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Gatifloxacin-d4 Disposal Workflow
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Caption: Decision workflow for Gatifloxacin-d4 waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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